Cas no 133036-77-8 (3-Thiophenecarboxamide,2-amino-4,5-dihydro-(9CI))

3-Thiophenecarboxamide,2-amino-4,5-dihydro-(9CI) is a heterocyclic compound featuring a partially saturated thiophene ring with an amino and carboxamide functional group. This structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its reactive amino group allows for further derivatization, while the dihydrothiophene core contributes to unique electronic and steric properties. The compound is often utilized in medicinal chemistry for its potential bioactivity, particularly in targeting enzymes or receptors. High purity and stability under standard conditions ensure consistent performance in research and industrial applications. Proper handling and storage are recommended to maintain its integrity.

3-Thiophenecarboxamide,2-amino-4,5-dihydro-(9CI) structure

133036-77-8 structure

Product Name:3-Thiophenecarboxamide,2-amino-4,5-dihydro-(9CI)

CAS No:133036-77-8

MF:C₅H₈N₂OS

MW:144.194819450378

MDL:MFCD18819330

CID:870988

PubChem ID:14866969

Update Time:2025-06-08

3-Thiophenecarboxamide,2-amino-4,5-dihydro-(9CI) Chemical and Physical Properties

Names and Identifiers

- 3-Thiophenecarboxamide,2-amino-4,5-dihydro-(9CI)
- 2-AMINO-4,5-DIHYDROTHIOPHENE-3-CARBOXAMIDE
- 5-amino-2,3-dihydrothiophene-4-carboxamide
- MDL： MFCD18819330
- Inchi： 1S/C5H8N2OS/c6-4(8)3-1-2-9-5(3)7/h1-2,7H2,(H2,6,8)
- InChI Key： RYEIGLWKBYXZAT-UHFFFAOYSA-N
- SMILES： S1C(=C(C(N)=O)CC1)N

Computed Properties

Exact Mass: 144.03584
Monoisotopic Mass: 144.03573406g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 94.4Å²

Experimental Properties

PSA: 69.11

3-Thiophenecarboxamide,2-amino-4,5-dihydro-(9CI) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	200471-5g	5-Amino-2,3-dihydrothiophene-4-carboxamide	133036-77-8		5g	$3743.00	2023-09-05
A2B Chem LLC	AE77014-5g	2-Amino-4,5-dihydrothiophene-3-carboxamide	133036-77-8		5g	$5524.00	2024-04-20

3-Thiophenecarboxamide,2-amino-4,5-dihydro-(9CI) Related Literature

1. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
2. Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid

Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
3. Evolution of dealloying induced strain in nanoporous gold crystals†

Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
4. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
5. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615

Related Categories

Additional information on 3-Thiophenecarboxamide,2-amino-4,5-dihydro-(9CI)

Recent Advances in the Study of 3-Thiophenecarboxamide,2-amino-4,5-dihydro-(9CI) (CAS: 133036-77-8)

The compound 3-Thiophenecarboxamide,2-amino-4,5-dihydro-(9CI) (CAS: 133036-77-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene and carboxamide functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing new insights into its utility in drug development.

One of the key areas of research has been the optimization of synthetic pathways for 3-Thiophenecarboxamide,2-amino-4,5-dihydro-(9CI). A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using novel catalytic systems. This advancement not only improves the scalability of production but also reduces the environmental impact of the synthesis process, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Pharmacological investigations have revealed that 3-Thiophenecarboxamide,2-amino-4,5-dihydro-(9CI) exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies have shown its efficacy in modulating GABAergic signaling, suggesting potential applications in the treatment of neurological disorders such as epilepsy and anxiety. Furthermore, preliminary data indicate that this compound may have neuroprotective effects, which could be explored for neurodegenerative diseases like Alzheimer's and Parkinson's.

Another significant finding comes from a recent study in Bioorganic & Medicinal Chemistry Letters (2024), which explored the compound's anti-inflammatory properties. The research demonstrated that 3-Thiophenecarboxamide,2-amino-4,5-dihydro-(9CI) inhibits key inflammatory pathways, including the NF-κB signaling cascade. This suggests its potential as a lead compound for developing new anti-inflammatory drugs, particularly for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic potential, the compound's pharmacokinetic profile has been a focus of recent research. A study in Drug Metabolism and Disposition (2023) reported favorable absorption and distribution characteristics, along with a manageable metabolic clearance rate. These properties enhance its viability as a drug candidate, though further studies are needed to assess long-term safety and efficacy in clinical settings.

Despite these promising findings, challenges remain in the development of 3-Thiophenecarboxamide,2-amino-4,5-dihydro-(9CI) as a therapeutic agent. Issues such as potential off-target effects and the need for improved bioavailability are areas of active investigation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and advance the compound toward clinical trials.

In conclusion, the recent research on 3-Thiophenecarboxamide,2-amino-4,5-dihydro-(9CI) (CAS: 133036-77-8) highlights its multifaceted potential in drug discovery and development. Its unique chemical structure and diverse pharmacological activities make it a compelling subject for further study. As research progresses, this compound may emerge as a valuable tool in addressing unmet medical needs across a range of therapeutic areas.